Cas no 173522-96-8 (Lamivudine Salicylate)

Lamivudine (bch-189) salicylate is a nucleoside reverse transcriptase inhibitor (NRTI) with oral activity Lamivudine salicylat e can inhibit HIV reverse transcriptase 1 and 2 and hepatitis B virus reverse transcriptase Lamivudine salicylate can cross the blood brain barrier

Lamivudine Salicylate structure

Product Name:Lamivudine Salicylate

CAS No:173522-96-8

Molecular Formula:C₁₅H₁₅N₃O₅S

Molecular Weight:349.3617

MDL:MFCD22421641

CID:65944

PubChem ID:21968124

Lamivudine Salicylate Properties

Names and Identifiers

- ((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate
- (2r-cis)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1h)-pyrimidinone 2-hydroxybenzoate
- [(2R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl 2-hydroxybenzoate
- 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-[1,3]-OXATHIOLANE SALICYCIC ACID SALT ( LAMIVUDINE SALICYLATE)
- lamivudine salicylate
- Lamivudine Salicylate (CTS)
- 2r-(Hydroxymethyl)-5(S)-Cytosin-1-Yl-1,3-Oxathiolanesalicycic Acid Salt
- 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-[1,3]-OXATHIOLANE SALICYLIC ACID SALT
- (2R, 5S) -2-(Hydroxymethyl)-5-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane salicylate
- 2R-(hydroxymethyl)-5(S)-cytosin-lyl-1,3-oxothiolane salicylic acid salt (Lamivudine Salicylate)
- 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-1,3-OXATHIOLANESALICYCIC ACID SALT (LAMIVUDINE SALICYLATE)
- [(2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl]methyl 2-hydroxybenzoate
- DTXSID00620964
- ((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl2-hydroxybenzoate
- A881761
- SCHEMBL1389107
- 173522-96-8
- AKOS015999206
- C15H15N3O5S
- +Expand
- MDL： MFCD22421641
- InChIKey： MUAWHSKZVSAWMH-QWHCGFSZSA-N
- Inchi： 1S/C8H11N3O3S.C7H6O3/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6;8-6-4-2-1-3-5(6)7(9)10/h1-2,6-7,12H,3-4H2,(H2,9,10,13);1-4,8H,(H,9,10)/t6-,7+;/m1./s1
- SMILES： O=C(OC[C@@H]1O[C@H](N2C=CC(NC2=O)=N)CS1)C3=CC=CC=C3O

Computed Properties

Exact Mass: 367.08400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 349.073
Heavy Atom Count: 24
Complexity: 567
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 140A^2

Experimental Properties

LogP: 1.07750
PSA: 173.20000
Melting Point: 138-143°C

Lamivudine Salicylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001ZGW-10mg	Benzoic acid, 2-hydroxy-, compd. with 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone (1:1)	173522-96-8	98%(HPLC)	10mg	$44.00
A2B Chem LLC	AA91824-10mg	((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate	173522-96-8	98%(HPLC)	10mg	$28.00	2024-04-20
Alichem	A089003834-1g	((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate	173522-96-8	97%	1g	$423.72	2022-04-02
Ambeed	A895901-10mg	((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate	173522-96-8	98+%	10mg	$143.0	2024-07-21
Chemenu	CM162080-1g	((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate	173522-96-8	97%	1g	$458	2021-08-05
eNovation Chemicals LLC	Y1246381-25mg	Benzoic acid, 2-hydroxy-, compd. with 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone (1:1)	173522-96-8	98%(HPLC)	25mg	$165	2024-06-07
Matrix Scientific	091156-250mg	((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate, 95+%	173522-96-8	95+%	250mg	$473.00	2023-09-06
TRC	L300123-50mg	Lamivudine Salicylate	173522-96-8		50mg	$92.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-491937-10 mg	Lamivudine salicylate,	173522-96-8		10mg	￥1,106.00	2023-07-11